5-Chlorothiazole-4-carbonitrile

• IUPAC Name: 5-chloro-1,3-thiazole-4-carbonitrile
• InChI: InChI=1S/C4HClN2S/c5-4-3(1-6)7-2-8-4/h2H
• InChI Key: DYCZOLKTTZYKLA-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C(S1)Cl)C#N
• Molecular Formula: C4HClN2S
• DSSTOX Substance ID: DTXSID401304627
• Molecular Weight: 144.58 g/mol
• CAS No.: 1006047-45-5

Description

5-Chlorothiazole-4-carbonitrile is a useful research compound. Its molecular formula is C4HClN2S and its molecular weight is 144.58 g/mol. The purity is usually 95%.
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Scientific Research Applications

Regioselective Hydrodehalogenation and Synthesis 3,5-Dibromoisothiazole-4-carbonitriles undergo regioselective hydrodebromination, leading to the production of 3-bromoisothiazole-4-carbonitriles and 3-chloroisothiazole-4-carbonitriles. This process is pivotal in synthesizing various isothiazole derivatives with potential applications in medicinal chemistry and material sciences (Ioannidou & Koutentis, 2011).

Regiospecific Suzuki Coupling A study explored the regiospecific Suzuki coupling of 3,5-dichloroisothiazole-4-carbonitrile with aryl- and methylboronic acids, yielding 3-chloro-5-(aryl and methyl)-isothiazole-4-carbonitriles. This method's optimization for base, phase transfer agent, and palladium catalyst provides a strategic pathway for constructing isothiazole frameworks, essential in drug discovery and material chemistry (Christoforou, Koutentis, & Rees, 2003).

Palladium Complexes and Catalytic Applications The formation of palladium complexes using 5-arylisoxazole-3-carbonitriles and 4-R-5-chloroisothiazole-3-carbonitriles has been reported. These complexes, notably active as Suzuki reaction catalysts, signify the potential application of these compounds in catalysis and material science (Bumagin et al., 2014).

Corrosion Inhibition Performance Two pyranopyrazole derivatives were investigated as corrosion inhibitors for mild steel in HCl solution. The compounds showed significant inhibition efficiency, highlighting their potential application in industrial processes to protect metals from corrosion (Yadav et al., 2016).

Antitumor and Antimicrobial Activities New thiopyrimidine analogues, including 4-chloro-pyrimidine-5-carbonitriles, were synthesized and evaluated for their in-vitro antitumor and antimicrobial activities. These compounds showed significant activity against certain cancer cell lines and microbes, indicating their potential in pharmaceutical applications (Taher & Helwa, 2012).

Future Directions

The biological and medicinal properties of 5-aminopyrazoles, which include 5-Chlorothiazole-4-carbonitrile, have prompted significant research aimed at developing synthetic routes to these heterocycles. Future research will likely continue to explore the synthesis, biological activity, and potential applications of these compounds.

Mechanism of Action

Target of Action

Compounds like 5-Chlorothiazole-4-carbonitrile often target proteins or enzymes in the body. For example, some thiazole derivatives have been found to exhibit inhibitory activity against a wide range of human cancerous cell lines .

Mode of Action

The mode of action of such compounds typically involves binding to their target, which can alter the target’s function. This can lead to changes in cellular processes, potentially leading to therapeutic effects .

Biochemical Pathways

The exact biochemical pathways affected by this compound would depend on its specific targets. Thiazole derivatives have been found to affect various pathways involved in cell growth and proliferation .

Result of Action

The result of a compound’s action can vary widely depending on its targets and mode of action. For example, if this compound were to act as an inhibitor of a certain enzyme, it could slow or stop the enzyme’s activity, potentially leading to decreased cell proliferation in the case of cancer cells .

Biochemical Analysis

Biochemical Properties

5-Chlorothiazole-4-carbonitrile plays a significant role in biochemical reactions, particularly in the synthesis of bioactive molecules. It has been observed to interact with several enzymes and proteins, influencing their activity and function. For instance, this compound can act as a precursor in the synthesis of thiazole-based inhibitors, which target specific enzymes involved in metabolic pathways. These interactions often involve the formation of covalent bonds or non-covalent interactions such as hydrogen bonding and van der Waals forces, which stabilize the enzyme-inhibitor complex and modulate enzyme activity .

Cellular Effects

The effects of this compound on various cell types and cellular processes have been studied extensively. This compound has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has demonstrated cytotoxic effects on certain cancer cell lines, leading to apoptosis and inhibition of cell proliferation . Additionally, it can affect cellular metabolism by altering the activity of key metabolic enzymes, thereby impacting the overall metabolic flux within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves the binding of the compound to specific biomolecules, such as enzymes or receptors, leading to inhibition or activation of their function. For instance, this compound can inhibit the activity of certain kinases by binding to their active sites, thereby preventing substrate phosphorylation and downstream signaling . Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been investigated to understand its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to light or extreme pH conditions can lead to the breakdown of this compound, resulting in the formation of degradation products that may have different biochemical properties. Long-term studies in vitro and in vivo have indicated that this compound can have sustained effects on cellular function, including persistent inhibition of enzyme activity and alterations in gene expression.

Dosage Effects in Animal Models

The effects of this compound at different dosages have been studied in animal models to determine its therapeutic potential and toxicity. It has been observed that low to moderate doses of this compound can effectively modulate enzyme activity and cellular function without causing significant adverse effects . At higher doses, this compound can exhibit toxic effects, including hepatotoxicity and nephrotoxicity, which limit its therapeutic window. Threshold effects have also been observed, where a minimum effective dose is required to achieve the desired biochemical and cellular effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. One of the key pathways includes its role as a substrate for cytochrome P450 enzymes, which catalyze the oxidation of this compound to form reactive intermediates . These intermediates can further react with cellular nucleophiles, leading to the formation of covalent adducts and modulation of metabolic flux. Additionally, this compound can influence the levels of specific metabolites by inhibiting or activating key metabolic enzymes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. This compound can be actively transported across cell membranes by specific transporters, such as ATP-binding cassette (ABC) transporters, which facilitate its uptake and efflux . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments. The distribution of this compound within tissues is also influenced by its binding affinity to plasma proteins, which can affect its bioavailability and pharmacokinetics.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in determining its activity and function. This compound has been found to localize in various cellular compartments, including the cytoplasm, nucleus, and mitochondria . The localization of this compound is often directed by specific targeting signals or post-translational modifications, which facilitate its transport to the desired compartment. For example, the presence of a nuclear localization signal (NLS) can direct this compound to the nucleus, where it can interact with transcription factors and influence gene expression. Similarly, mitochondrial targeting signals can direct the compound to the mitochondria, where it can modulate mitochondrial function and metabolism.